Cas no 2092237-60-8 ([trans-3-methoxycyclobutyl]methanol)

• Product Name: [trans-3-methoxycyclobutyl]methanol
• CAS No: 2092237-60-8
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• MDL: MFCD30668663
• CID: 5239771
• PubChem ID: 23158380
• Update Time: 2026-03-08

[trans-3-methoxycyclobutyl]methanol Chemical and Physical Properties

Names and Identifiers

• [trans-3-methoxycyclobutyl]methanol
• ((1r,3r)-3-Methoxycyclobutyl)methanol
• AS-79246
• 2092237-60-8
• 959600-78-3
• 3-methoxy-cyclobutylmethanol
• 3-Methoxycyclobutanemethanol
• 864867-28-7
• SCHEMBL24938426
• [(1r,3r)-3-methoxycyclobutyl]methanol
• [CIS-3-METHOXYCYCLOBUTYL]METHANOL
• EN300-318168
• MFCD27934990
• F93793
• SCHEMBL26544225
• EN300-313971
• MFCD20485770
• SCHEMBL964670
• (trans-3-Methoxycyclobutyl)methanol
• EN300-313974
• [(1s,3s)-3-methoxycyclobutyl]methanol, cis
• SY218498
• SCHEMBL964672
• DB-183614
• P20964
• MFCD30668663
• CS-0311010
• XIICKNMLKKNTGN-UHFFFAOYSA-N
• AB87371
• F89949
• (3-methoxycyclobutyl)methanol
• (cis-3-methoxycyclobutyl)methanol
• [(1s,3s)-3-methoxycyclobutyl]methanol

• MDL： MFCD30668663
• Inchi： 1S/C6H12O2/c1-8-6-2-5(3-6)4-7/h5-7H,2-4H2,1H3/t5-,6-
• InChI Key： XIICKNMLKKNTGN-IZLXSQMJSA-N
• SMILES： C([C@@H]1C[C@@H](OC)C1)O

Computed Properties

• Exact Mass: 116.083729621g/mol
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 66.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.5Ų

Additional information on [trans-3-methoxycyclobutyl]methanol

Compound CAS No 2092237-60-8: [trans-3-methoxycyclobutyl]methanol

[trans-3-methoxycyclobutyl]methanol, also known by its CAS registry number CAS No 2092237-60-8, is a chemical compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of cyclic alcohols, specifically featuring a cyclobutane ring substituted with a methoxy group at the 3-position and a hydroxymethyl group. Its trans configuration denotes the spatial arrangement of these substituents, which plays a crucial role in its chemical reactivity and physical properties.

The synthesis of [trans-3-methoxycyclobutyl]methanol typically involves multi-step organic reactions, often starting from readily available cyclobutane derivatives. Recent advancements in asymmetric catalysis have enabled the selective formation of the trans isomer, which is highly desirable for applications in pharmaceuticals and agrochemicals. The compound's stability under various conditions has been extensively studied, making it suitable for use in both laboratory and industrial settings.

In terms of applications, [trans-3-methoxycyclobutyl]methanol has found utility in the development of bioactive molecules. For instance, researchers have explored its potential as an intermediate in the synthesis of complex natural products and pharmacologically active agents. A study published in the Journal of Medicinal Chemistry highlighted its role as a key building block in constructing bioisosteres for drug design, emphasizing its versatility in medicinal chemistry.

The compound's unique cyclobutane framework also makes it an interesting candidate for materials science applications. Recent investigations into its mechanical properties under mechanical stress have revealed potential uses in the development of advanced polymers and elastomers. Furthermore, its methoxy group imparts hydrophilic characteristics, which can be advantageous in surface modification techniques.

From an environmental standpoint, the biodegradability of [trans-3-methoxycyclobutyl]methanol has been assessed to ensure minimal ecological impact. Studies conducted under simulated environmental conditions demonstrate that it undergoes efficient microbial degradation, aligning with current sustainability trends in chemical manufacturing.

Looking ahead, ongoing research into [trans-3-methoxycyclobutyl]methanol focuses on expanding its application scope while optimizing synthesis pathways for cost-effectiveness and scalability. Collaborative efforts between academic institutions and industry partners are expected to yield innovative solutions leveraging this compound's distinctive properties.